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Compound of Interest

Compound Name: Azido-PEG24-Boc

Cat. No.: B8103806 Get Quote

This guide provides a comprehensive overview of Azido-PEG24-Boc, a heterobifunctional

linker molecule widely utilized in biomedical research and drug development. It details the

molecule's physicochemical properties, applications, and relevant experimental workflows.

Physicochemical Properties
Azido-PEG24-Boc is a polyethylene glycol (PEG)-based linker containing an azide (N3) group

at one end and a Boc (tert-butyloxycarbonyl) protected amine at the other. The PEG chain

consists of 24 ethylene glycol units, which imparts hydrophilicity and biocompatibility to the

molecule.

Property Value

Molecular Weight 1228.46 g/mol [1]

Molecular Formula C55H109N3O26[1]

Appearance Please refer to supplier datasheet.

Solubility Soluble in water and most organic solvents.

Storage Typically stored at -20°C.[2][3]
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The unique bifunctional nature of Azido-PEG24-Boc makes it a versatile tool in several

applications:

PROTACs (Proteolysis Targeting Chimeras): Azido-PEG24-Boc serves as a PEG-based

PROTAC linker, connecting a ligand for an E3 ubiquitin ligase and a ligand for a target

protein.[1] This bifunctional molecule facilitates the formation of a ternary complex, leading to

the ubiquitination and subsequent degradation of the target protein by the proteasome. The

PEG linker modulates the physicochemical properties of the PROTAC, such as solubility and

cell permeability.

Click Chemistry: The azide group of Azido-PEG24-Boc is a key functional group for click

chemistry reactions. It can undergo a copper-catalyzed azide-alkyne cycloaddition (CuAAC)

with alkyne-containing molecules or a strain-promoted alkyne-azide cycloaddition (SPAAC)

with molecules containing strained alkynes like DBCO or BCN. These reactions are highly

efficient and biocompatible, making them ideal for bioconjugation.

Bioconjugation and Antibody-Drug Conjugates (ADCs): The Boc-protected amine can be

deprotected to reveal a primary amine, which can then be conjugated to various

biomolecules, such as antibodies, peptides, or oligonucleotides, through amide bond

formation. The azide end can then be used to attach a payload, such as a drug or an

imaging agent, via click chemistry. This makes Azido-PEG24-Boc a valuable linker in the

construction of ADCs. JenKem Technology, for instance, provides Azide-PEG24-Amine for

ADC applications. The PEG spacer in these conjugates can enhance solubility, stability, and

pharmacokinetic properties.

Experimental Protocols
A general protocol for a bioconjugation reaction using Azido-PEG24-Boc involves two main

steps: deprotection of the Boc group and the subsequent click chemistry reaction.

1. Boc Deprotection:

Reagents: Azido-PEG24-Boc, Trifluoroacetic acid (TFA), Dichloromethane (DCM).

Procedure:

Dissolve Azido-PEG24-Boc in DCM.
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Add an excess of TFA to the solution.

Stir the reaction at room temperature for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or mass spectrometry.

Upon completion, evaporate the solvent and TFA under reduced pressure to obtain the

deprotected Azido-PEG24-NH2.

2. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

Reagents: Azido-PEG24-NH2 (or a molecule conjugated with it), an alkyne-containing

molecule, a copper(I) source (e.g., copper(II) sulfate with a reducing agent like sodium

ascorbate), and a ligand (e.g., TBTA).

Procedure:

Dissolve the azido-functionalized molecule and the alkyne-containing molecule in a

suitable solvent system (e.g., a mixture of water and a miscible organic solvent like DMSO

or t-butanol).

Add the copper(II) sulfate and sodium ascorbate solution.

Add the ligand to stabilize the copper(I) catalyst.

Stir the reaction at room temperature for 12-24 hours.

Monitor the reaction by an appropriate analytical method (e.g., HPLC, mass

spectrometry).

Purify the final conjugate using a suitable chromatography technique (e.g., size-exclusion

or reverse-phase chromatography).

Workflow Visualization
The following diagram illustrates the role of Azido-PEG24-Boc in the synthesis of a PROTAC

molecule.
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Caption: Synthetic workflow for a PROTAC using Azido-PEG24-Boc linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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